Cas no 895641-84-6 (4-(ethylsulfanyl)-7-methyl-2-(4-methylphenyl)-5H-chromeno2,3-dpyrimidine)

• Product Name: 4-(ethylsulfanyl)-7-methyl-2-(4-methylphenyl)-5H-chromeno2,3-dpyrimidine
• CAS No: 895641-84-6
• MF: C₂₁H₂₀N₂OS
• MW: 348.461303710938
• CID: 6327629
• PubChem ID: 7184658
• Update Time: 2025-06-09

4-(ethylsulfanyl)-7-methyl-2-(4-methylphenyl)-5H-chromeno2,3-dpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-(ethylsulfanyl)-7-methyl-2-(4-methylphenyl)-5H-chromeno2,3-dpyrimidine
• AKOS001843357
• 4-ethylsulfanyl-7-methyl-2-(4-methylphenyl)-5H-chromeno[2,3-d]pyrimidine
• 4-(ethylthio)-7-methyl-2-(p-tolyl)-5H-chromeno[2,3-d]pyrimidine
• 4-(ETHYLSULFANYL)-7-METHYL-2-(4-METHYLPHENYL)-5H-CHROMENO[2,3-D]PYRIMIDINE
• F1608-0309
• 895641-84-6

• Inchi： 1S/C21H20N2OS/c1-4-25-21-17-12-16-11-14(3)7-10-18(16)24-20(17)22-19(23-21)15-8-5-13(2)6-9-15/h5-11H,4,12H2,1-3H3
• InChI Key： CTOZAANFPRUUAX-UHFFFAOYSA-N
• SMILES： S(CC)C1=C2C(=NC(C3C=CC(C)=CC=3)=N1)OC1C=CC(C)=CC=1C2

Computed Properties

• Exact Mass: 348.12963444g/mol
• Monoisotopic Mass: 348.12963444g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 60.3Ų

Additional information on 4-(ethylsulfanyl)-7-methyl-2-(4-methylphenyl)-5H-chromeno2,3-dpyrimidine

Introduction to 4-(ethylsulfanyl)-7-methyl-2-(4-methylphenyl)-5H-chromeno[2,3-d]pyrimidine (CAS No. 895641-84-6)

4-(ethylsulfanyl)-7-methyl-2-(4-methylphenyl)-5H-chromeno[2,3-d]pyrimidine, identified by its CAS number 895641-84-6, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic molecule combines a chromeno[2,3-d]pyrimidine core with functional groups that enhance its pharmacological potential, making it a subject of extensive research for its applications in drug discovery and development.

The chromeno[2,3-d]pyrimidine scaffold is a fused bicyclic system consisting of a chromene ring connected to a pyrimidine ring. This structural motif is known for its versatility in interacting with biological targets, which has led to its exploration in the design of novel therapeutic agents. The presence of an ethylsulfanyl group at the 4-position and a methyl group at the 7-position of the chromeno[2,3-d]pyrimidine ring introduces specific electronic and steric properties that can modulate the compound's binding affinity and selectivity towards biological receptors.

Additionally, the incorporation of a 4-methylphenyl group at the 2-position further diversifies the molecular interactions, potentially enhancing solubility and metabolic stability. These structural features make 4-(ethylsulfanyl)-7-methyl-2-(4-methylphenyl)-5H-chromeno[2,3-d]pyrimidine a promising candidate for further investigation in various therapeutic areas.

In recent years, there has been growing interest in chromeno[2,3-d]pyrimidine derivatives due to their demonstrated biological activity. Studies have shown that these compounds exhibit a range of pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer properties. The unique structural framework of 4-(ethylsulfanyl)-7-methyl-2-(4-methylphenyl)-5H-chromeno[2,3-d]pyrimidine suggests that it may possess similar or even enhanced biological activities compared to other members of this chemical class.

One of the most compelling aspects of this compound is its potential as an inhibitor of kinases and other enzymes involved in cancer progression. Kinases play a crucial role in cell signaling pathways that regulate cell growth, division, and survival. By targeting these enzymes, chromeno[2,3-d]pyrimidine derivatives have shown promise in preclinical studies as candidates for anticancer therapy. The specific arrangement of functional groups in 4-(ethylsulfanyl)-7-methyl-2-(4-methylphenyl)-5H-chromeno[2,3-d]pyrimidine may optimize its binding to kinase domains, leading to more effective inhibition.

Furthermore, the compound's structure suggests potential applications in treating inflammatory diseases. Chronic inflammation is associated with various pathological conditions, including arthritis and autoimmune disorders. The ability of chromeno[2,3-d]pyrimidine derivatives to modulate inflammatory pathways has been demonstrated in several studies. The presence of the ethylsulfanyl and methyl groups may enhance the compound's ability to interact with inflammatory mediators, thereby reducing inflammation and alleviating symptoms.

The 4-methylphenyl group also contributes to the compound's pharmacological profile by potentially improving its bioavailability and tissue distribution. This feature is critical for ensuring that the drug reaches its target site at effective concentrations. Additionally, the chromeno[2,3-d]pyrimidine core may offer advantages in terms of metabolic stability, allowing for longer half-lives and reduced dosing frequencies.

Recent advancements in computational chemistry have enabled more efficient virtual screening methods for identifying novel drug candidates. These techniques can be applied to 4-(ethylsulfanyl)-7-methyl-2-(4-methylphenyl)-5H-chromeno[2,3-d]pyrimidine to predict its binding affinity to various biological targets. Such predictions can guide experimental design and optimize lead optimization strategies.

In conclusion,4-(ethylsulfanyl)-7-methyl-2-(4-methylphenyl)-5H-chromeno[2,3-d]pyrimidine (CAS No. 895641-84-6) represents a structurally intriguing compound with significant potential in pharmaceutical applications. Its unique combination of functional groups and scaffold architecture positions it as a valuable candidate for further research into anticancer and anti-inflammatory therapies. As our understanding of biological pathways continues to expand，this compound will likely play an important role in the development of next-generation therapeutic agents.